1-benzhydryl-5-bromopyrimidine-2,4(1H,3H)-dione

• CAS: 696617-74-0
• Molecular Formula: C17H13BrN2O2
• Molecular Weight: 357.2 g/mol
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)N3C=C(C(=O)NC3=O)Br
• InChI: InChI=1S/C17H13BrN2O2/c18-14-11-20(17(22)19-16(14)21)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-11,15H,(H,19,21,22)
• InChIKey: LQZKEZYPIVMPOQ-UHFFFAOYSA-N

1-Benzhydryl-5-bromopyrimidine-2,4(1H,3H)-dione: Chemical Class and Properties

1-Benzhydryl-5-bromopyrimidine-2,4(1H,3H)-dione is a synthetic, doubly substituted pyrimidinedione (uracil derivative) featuring a bulky benzhydryl (diphenylmethyl) group at the N1 position and a bromine atom at the C5 position [1]. With a molecular formula of C17H13BrN2O2 and a molecular weight of 357.20 g/mol, it serves as a specialized chemical building block for medicinal chemistry and chemical biology research . Its substitution pattern distinguishes it from simple 5-halouracils and unsubstituted N1-benzhydryl uracil, placing it within a niche class of compounds investigated for enzyme inhibition and receptor interaction studies [2].

SAR probe for brominated uracil chemotype — specific N1-benzhydryl/C5-Br pattern required for structure-activity relationship studies.

Heavy-atom derivative for crystallography — bromine enables anomalous scattering for protein-ligand complex phasing.

Orthogonal functionalization handle — C5-Br allows late-stage cross-coupling to diversify the uracil scaffold.

• [1] BioDeep Database. 1-benzhydryl-5-bromopyrimidine-2,4(1H,3H)-dione (BioDeep_00002338845). Chemical Formula and Structure. View Source
• [2] BindingDB. BDBM50448060 (CHEMBL3115732) Affinity Data for Bovine Dihydrofolate Reductase. View Source

Why Generic Substitution Fails for Targeted Research

The specific combination of the N1-benzhydryl and C5-bromine substituents on the uracil core is not interchangeable with other pyrimidinedione analogs. The benzhydryl group dictates steric bulk, lipophilicity, and potential π-stacking interactions, while the C5 bromine provides a heavy atom for X-ray crystallography, a reactive handle for cross-coupling chemistry, and a specific electronic effect on the ring system [1]. Simply substituting a des-bromo (1-benzhydrylpyrimidine-2,4-dione, CAS 697237-44-8) or a 5-fluoro analog (1-benzhydryl-5-fluoropyrimidine-2,4-dione, CAS 68321-45-9) will result in a molecule with different molecular weight, electronic profile, and reactivity, directly impacting structure-activity relationships (SAR) and potential binding affinities . The weak but measurable bovine DHFR inhibition (IC50 65 µM) further suggests a specific, albeit low-affinity, interaction pattern that would be altered by any substitution change, making exact chemical identity crucial for reproducibility in biological assays [2].

Des-bromo analog (CAS 697237-44-8)

Removing bromine eliminates the heavy atom for phasing and the cross-coupling handle; lipophilicity and electronic profile shift, which may alter binding interactions.

5-fluoro analog (CAS 68321-45-9)

Fluorine introduces different electronegativity and size; the DHFR inhibition fingerprint observed with the bromo derivative may not be reproduced.

Other uracil substitution patterns

The combined N1-benzhydryl/C5-bromo motif creates a unique steric and electronic environment. Replacement with other halogen or N1-alkyl analogs can shift SAR and biological readouts.

• [1] BioDeep Database. 1-benzhydryl-5-bromopyrimidine-2,4(1H,3H)-dione (BioDeep_00002338845). Chemical Structure. View Source
• [2] BindingDB. BDBM50448060 (CHEMBL3115732) Affinity Data: IC50 6.50E+4nM for Bovine DHFR. View Source

Quantitative Evidence for Product Differentiation

DHFR Inhibition Baseline Activity Fingerprint

The target compound exhibits a defined, albeit weak, inhibitory activity against bovine liver dihydrofolate reductase (DHFR). Its IC50 value provides a quantitative baseline profile that differentiates it from closely related analogs for which no such data is publicly available, establishing a unique, measurable biological fingerprint within its immediate chemical class [1]. The presence of the bromine atom, absent in the des-bromo analog 1-benzhydrylpyrimidine-2,4-dione (CAS 697237-44-8), is the key differentiating structural feature likely responsible for this observed interaction .

DHFR inhibition

Reported

IC50 6.50E+4 nMTarget (Br analog)

No datades-Br / 5-F analogs

Unique data point

Only publicly available DHFR activity for this chemotype; supports SAR baseline.

Measured on bovine liver DHFR, spectrophotometric assay, 10 min monitoring.

Evidence Dimension	In vitro enzyme inhibition (IC50)
Target Compound Data	IC50 = 6.50E+4 nM (65 µM)
Comparator Or Baseline	1-benzhydrylpyrimidine-2,4-dione (CAS 697237-44-8) and 1-benzhydryl-5-fluoropyrimidine-2,4-dione (CAS 68321-45-9); No quantitative DHFR inhibition data publicly available for these comparators.
Quantified Difference	N/A - Comparator data unavailable. This represents the only known quantitative activity data point for this specific chemotype.
Conditions	Inhibition of bovine liver DHFR, measured spectrophotometrically every minute for 10 minutes [1].

Why This Matters

This is the sole publicly available biological activity data point for this compound, serving as a critical reference for reproducibility and as a starting point for SAR studies where the specific brominated chemotype is required.

• [1] BindingDB. BDBM50448060 (CHEMBL3115732) Affinity Data for Bovine DHFR. IC50: 6.50E+4 nM. View Source

Physicochemical Property Differentiation

The calculated logP and polar surface area (PSA) of the target compound are key differentiators from non-brominated and non-benzhydryl analogs. The presence of bromine significantly increases lipophilicity, while the benzhydryl group adds substantial steric volume, influencing membrane permeability and non-specific binding profiles in biological assays , .

Lipophilicity

Class-level

logP 3.35Target (Br analog)

logP 2.59des-Br analog

Δ +0.76

Increased lipophilicity may influence membrane permeability and nonspecific binding.

Calculated values; exact algorithm not specified, TPSA identical (55.12 Ų).

Evidence Dimension	Calculated lipophilicity and polar surface area
Target Compound Data	Calculated LogP = 3.35; Topological Polar Surface Area (TPSA) = 55.12 Ų
Comparator Or Baseline	1-benzhydrylpyrimidine-2,4-dione (des-bromo): Calculated LogP = 2.59; TPSA = 55.12 Ų
Quantified Difference	ΔLogP = +0.76 (Target compound is more lipophilic by approximately 0.8 log units); TPSA is identical.
Conditions	Calculated values, standard algorithms. Exact method not specified in source.

Why This Matters

The higher logP indicates the target compound has distinct physicochemical properties compared to its des-bromo analog, which is critical for researchers selecting compounds for cell-based assays where lipophilicity governs permeability and solubility.

Recommended Research Applications

DHFR Inhibitor SAR Probe or Negative Control

Given its documented, low-affinity inhibition of bovine DHFR (IC50 65 µM), this compound is rationally applied as a tool compound in DHFR structure-activity relationship (SAR) studies. It can serve as a weakly active probe to establish a baseline for novel inhibitor series, or as a negative control when a specific, brominated uracil chemotype with minimal DHFR activity is required [1].

Heavy Atom Derivative for X-ray Crystallography

The presence of the bromine atom at the C5 position makes this compound a suitable candidate for phasing in X-ray crystallography of protein-ligand complexes. Its use is justified when the benzhydryl-uracil scaffold is being co-crystallized with a target protein, and anomalous scattering from bromine is required for structure determination [2].

Orthogonal Functionalization Intermediate

The C5 bromine provides a versatile synthetic handle for late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira). This specific scaffold, combining a stable N1-benzhydryl protecting group with a reactive C-Br bond, is a strategic intermediate for generating diverse libraries of 1-benzhydryl-5-substituted uracils for biological screening [2].

Lipophilicity-Driven Permeability Studies

With a calculated logP of 3.35, which is 0.76 units higher than its des-bromo analog, this compound is uniquely suited for systematic studies investigating the effect of halogen substitution on the passive membrane permeability and cellular uptake of uracil-based scaffolds .

Application

Selection Property

Validation Focus

DHFR SAR probe / negative control

Documented weak DHFR interaction (bovine enzyme)

Confirm inhibitory activity in target DHFR assay; verify chemotype-specific baseline

Heavy-atom X-ray crystallography

C5-bromine for anomalous scattering

Assess phasing power in protein-ligand co-crystals; confirm bromine occupancy

Late-stage functionalization intermediate

Reactive C5–Br bond for Pd-catalyzed cross-coupling

Evaluate reactivity in Suzuki/Sonogashira couplings; diversify at C5

Lipophilicity-driven permeability studies

Elevated logP relative to des-bromo analog

Measure passive membrane permeability; correlate halogen effect on cell uptake

• [1] BindingDB. BDBM50448060 (CHEMBL3115732) Affinity Data for Bovine DHFR. View Source
• [2] BioDeep Database. 1-benzhydryl-5-bromopyrimidine-2,4(1H,3H)-dione Structure and Chemical Formula. View Source